4-n-Butyl-2'-chlorobenzophenone
Overview
Description
4-n-Butyl-2'-chlorobenzophenone (4-n-BCB) is an organic compound with a wide range of applications in the scientific field. It is a colorless solid with a molecular weight of 212.58 g/mol and a melting point of 39°C. 4-n-BCB belongs to the class of compounds known as aromatic ketones, which are characterized by the presence of a carbonyl group attached to an aromatic ring. 4-n-BCB is used in a variety of scientific research applications, such as organic synthesis, polymerization, and photochemistry.
Scientific Research Applications
Organic Synthesis
4-n-Butyl-2’-chlorobenzophenone: is used as an intermediate in organic synthesis. Its benzylic position is reactive, allowing for various chemical transformations, such as free radical bromination and nucleophilic substitution . This compound can be utilized to synthesize more complex molecules for pharmaceuticals and agrochemicals.
Material Science
In material science, this compound’s molecular structure contributes to the development of new materials with desired properties. It can be part of the synthesis pathway for creating novel polymers or small molecules that are used in high-performance materials .
Optoelectronics
The compound’s structural features make it suitable for use in optoelectronic devices. It can be involved in the synthesis of organic semiconductors, which are crucial for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) .
Medicinal Chemistry
4-n-Butyl-2’-chlorobenzophenone: may serve as a precursor in the synthesis of medicinal compounds. Its derivatives could potentially be explored for their therapeutic properties in treating various diseases, including neurodegenerative disorders .
Nonlinear Optical Materials
This chemical is also significant in the research of nonlinear optical materials. These materials are essential for applications in optical signal processing and laser safety devices .
Mechanism of Action
Target of Action
Based on its structural similarity to other benzophenone derivatives, it may interact with various biological targets, including enzymes and receptors .
Mode of Action
Benzophenone derivatives are known to participate in various chemical reactions, such as free radical bromination and nucleophilic substitution . These reactions can lead to changes in the molecular structure of the compound, potentially altering its interaction with biological targets .
Biochemical Pathways
Benzophenone derivatives are known to participate in various chemical reactions, which could potentially influence multiple biochemical pathways .
Result of Action
Based on its structural similarity to other benzophenone derivatives, it may have various biological effects, potentially including interactions with enzymes and receptors .
properties
IUPAC Name |
(4-butylphenyl)-(2-chlorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClO/c1-2-3-6-13-9-11-14(12-10-13)17(19)15-7-4-5-8-16(15)18/h4-5,7-12H,2-3,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAQNAVSVKINOMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)C(=O)C2=CC=CC=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40612484 |
Source
|
| Record name | (4-Butylphenyl)(2-chlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40612484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-n-Butyl-2'-chlorobenzophenone | |
CAS RN |
64357-55-7 |
Source
|
| Record name | (4-Butylphenyl)(2-chlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40612484 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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